Cas no 42598-88-9 (Ethanol,2-(2-ethoxyethoxy)-, triester with boric acid (H3BO3) (9CI))
42598-88-9 structure
Product Name:Ethanol,2-(2-ethoxyethoxy)-, triester with boric acid (H3BO3) (9CI)
CAS No:42598-88-9
MF:C18H39BO9
MW:410.307867288589
CID:330648
PubChem ID:14402221
Update Time:2025-04-19
Ethanol,2-(2-ethoxyethoxy)-, triester with boric acid (H3BO3) (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Ethanol,2-(2-ethoxyethoxy)-, triester with boric acid (H3BO3) (9CI)
- tris[2-(2-ethoxyethoxy)ethyl] borate
- NS00059593
- Tris(2-(2-ethoxyethoxy)ethyl) borate
- 42598-88-9
- SCHEMBL9237981
- Tris[2-(2-ethoxyethoxy)ethyl]borate
- DTXSID40195363
- EINECS 255-905-5
-
- Inchi: 1S/C18H39BO9/c1-4-20-7-10-23-13-16-26-19(27-17-14-24-11-8-21-5-2)28-18-15-25-12-9-22-6-3/h4-18H2,1-3H3
- InChI Key: KIIAGUXVNQQAHX-UHFFFAOYSA-N
- SMILES: O(CCOCC)CCOB(OCCOCCOCC)OCCOCCOCC
Computed Properties
- Exact Mass: 410.268713
- Monoisotopic Mass: 410.268713
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 28
- Rotatable Bond Count: 24
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.1
Experimental Properties
- Density: 1.013
- Boiling Point: 423.2°Cat760mmHg
- Flash Point: 209.7°C
- Refractive Index: 1.429
Ethanol,2-(2-ethoxyethoxy)-, triester with boric acid (H3BO3) (9CI) Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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